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Cat. No.: B072346 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Diethyl ethylidenemalonate is a valuable chemical intermediate with significant applications in

the synthesis of a wide range of organic compounds. This technical guide provides an in-depth

overview of its core properties, including its CAS number and molecular weight, detailed

experimental protocols for its synthesis, and its critical role in the development of therapeutic

agents. A key focus is its utility as a precursor in the synthesis of the antiepileptic drug

vigabatrin, with a detailed exploration of the GABAergic signaling pathway affected by this

drug. Furthermore, this guide explores the synthesis and antifungal properties of its derivatives,

providing a comprehensive resource for researchers in medicinal chemistry and drug discovery.

Core Properties of Diethyl Ethylidenemalonate
Diethyl ethylidenemalonate is a colorless liquid with a chemical formula of C9H14O4. It is a

key building block in organic synthesis, particularly in the pharmaceutical and agrochemical

industries.
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Property Value Source(s)

CAS Number 1462-12-0 [1][2][3]

Molecular Weight 186.21 g/mol [1][2][3]

Linear Formula CH3CH=C(CO2C2H5)2

Density 1.019 g/mL at 25 °C (lit.) [1]

Boiling Point 115-118 °C/17 mmHg (lit.) [1]

Refractive Index n20/D 1.442 (lit.) [1]

EC Number 215-965-5

PubChem CID 73831 [3]

Synthesis of Diethyl Ethylidenemalonate
Several methods have been reported for the synthesis of diethyl ethylidenemalonate. The

following is a common experimental protocol.[4]

Experimental Protocol: Synthesis via Knoevenagel
Condensation
Materials:

Paraldehyde (0.45 mole, equivalent to 1.35 moles of acetaldehyde)

Acetic anhydride (100 ml, 1.06 moles)

Diethyl malonate (100 g, 0.62 mole)

Drierite (or other suitable drying agent)

Equipment:

1-liter three-necked flask

Thermometer
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Reflux condenser

Heating mantle

Claisen distillation head

Fractionating column (30-cm, packed with glass helices)

Receiving flasks

Procedure:

In a 1-liter three-necked flask equipped with a thermometer and a reflux condenser, place 60

g of paraldehyde and 100 ml of acetic anhydride.

Circulate ice water through the condenser and protect the reaction mixture from atmospheric

moisture with a drying tube containing Drierite.

Slowly raise the temperature of the mixture to 125 °C using a heating mantle, at which point

gentle refluxing will begin.

Add 100 g of diethyl malonate in 15-ml portions every 30 minutes. The temperature will

gradually drop to about 100 °C. Maintain a reflux rate of 30–60 drops per minute by adjusting

the heating.

After the addition is complete, continue to heat the reaction mixture under reflux for 4 hours

at the specified rate.

Replace the reflux condenser with a Claisen distillation head and distill the reaction mixture

until the vapor temperature reaches 140 °C.

Transfer the residue to a smaller flask and fractionate it through a 30-cm column packed with

glass helices.

Collect the low-boiling fraction, which contains ethylidene diacetate and unreacted diethyl

malonate, first.
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Collect the main fraction of diethyl ethylidenemalonate at a boiling point of 102–106 °C/10

mm. This should yield approximately 79–89.5 g (68–77%) of the final product.[4]

Applications in Drug Development
Diethyl ethylidenemalonate serves as a crucial intermediate in the synthesis of various active

pharmaceutical ingredients (APIs).

Precursor to Vigabatrin: An Antiepileptic Drug
A significant application of malonate derivatives is in the synthesis of vigabatrin (γ-vinyl-GABA),

a medication used to treat infantile spasms and refractory complex partial seizures.[5]

Vigabatrin acts as an irreversible inhibitor of GABA transaminase (GABA-T), the enzyme

responsible for the breakdown of the inhibitory neurotransmitter γ-aminobutyric acid (GABA).[5]

[6][7]

Vigabatrin's therapeutic effect stems from its ability to increase GABA levels in the brain.[6][8]

By irreversibly inhibiting GABA-T, vigabatrin prevents the degradation of GABA, leading to its

accumulation at the synapse.[6][7][9] This enhancement of GABAergic neurotransmission acts

as a brake on the excitatory processes that can trigger seizure activity.[6]
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GABAergic Synapse and the Mechanism of Vigabatrin Action.

Synthesis of Antifungal Agents
Derivatives of diethyl malonate have also shown promise as antifungal agents. Specifically,

diethyl 2-((aryl(alkyl)amino)methylene)malonates (DAMMs), which can be synthesized from

diethyl ethoxymethylenemalonate, have demonstrated inhibitory activity against the mycelial

growth of the plant pathogen Fusarium oxysporum.[10][11]

Materials:

Diethyl 2-((aryl(alkyl)amino)methylene)malonates (test compounds)

Fusarium oxysporum culture

Potato Dextrose Broth (PDB)

Bacteriological agar

Sterile distilled water

Sterile Petri dishes

Procedure:

Prepare the culture medium containing 2.4% PDB and 1.5% bacteriological agar in 100 mL

of distilled water.

Homogenize the medium in a microwave oven for 2 minutes and then sterilize it in an

autoclave for 1 hour at 120 °C.

Pour 20 mL of the sterile medium into each sterilized Petri dish.

Introduce the test compounds at different concentrations to the culture medium. A blank

control with no test compound should also be prepared.

Inoculate the center of each Petri dish with a plug of the F. oxysporum fungus.

Incubate the plates and monitor the mycelial growth over a period of time (e.g., 72 hours).
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Measure the growth halo of the fungus in the presence of the test compounds and compare

it to the blank control to determine the inhibitory activity.

To distinguish between fungistatic (inhibiting growth) and fungicidal (killing the fungus)

activity, transfer the central plug from the highest concentration treatment to a fresh, non-

amended PDA medium. The absence of further growth indicates fungicidal activity.[10]

Conclusion
Diethyl ethylidenemalonate is a versatile and economically important chemical intermediate

with significant applications in the pharmaceutical industry. Its role as a precursor in the

synthesis of the antiepileptic drug vigabatrin highlights its importance in developing treatments

for neurological disorders. Furthermore, ongoing research into its derivatives demonstrates the

potential for developing new therapeutic agents, such as novel antifungals. The experimental

protocols and pathway information provided in this guide offer a valuable resource for

researchers and professionals engaged in drug discovery and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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